Cas no 1021075-32-0 (ethyl 2-[(6-benzamidopyridazin-3-yl)sulfanyl]butanoate)

• Product Name: ethyl 2-[(6-benzamidopyridazin-3-yl)sulfanyl]butanoate
• CAS No: 1021075-32-0
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6494868
• Update Time: 2025-06-08

ethyl 2-[(6-benzamidopyridazin-3-yl)sulfanyl]butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(6-benzamidopyridazin-3-yl)sulfanyl]butanoate
• LQBAAGXPKOCJBI-UHFFFAOYSA-N

• Inchi： 1S/C17H19N3O3S/c1-3-13(17(22)23-4-2)24-15-11-10-14(19-20-15)18-16(21)12-8-6-5-7-9-12/h5-11,13H,3-4H2,1-2H3,(H,18,19,21)
• InChI Key： LQBAAGXPKOCJBI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=NN=C(NC(=O)C2=CC=CC=C2)C=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 2-[(6-benzamidopyridazin-3-yl)sulfanyl]butanoate

Comprehensive Overview of Ethyl 2-[(6-Benzamidopyridazin-3-yl)sulfanyl]butanoate (CAS No. 1021075-32-0)

Ethyl 2-[(6-benzamidopyridazin-3-yl)sulfanyl]butanoate (CAS No. 1021075-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a pyridazine core and a benzamide moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its sulfanyl linkage, which contributes to its reactivity and binding properties.

In recent years, the demand for heterocyclic compounds like ethyl 2-[(6-benzamidopyridazin-3-yl)sulfanyl]butanoate has surged due to their versatility in synthesizing bioactive molecules. The compound's CAS No. 1021075-32-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its structural features make it a promising candidate for developing enzyme inhibitors and ligands for biological targets.

One of the trending topics in organic synthesis is the exploration of sulfur-containing compounds, and ethyl 2-[(6-benzamidopyridazin-3-yl)sulfanyl]butanoate fits perfectly into this category. The sulfanyl group enhances the compound's ability to participate in cross-coupling reactions, a hot topic in green chemistry. Researchers are also investigating its potential in crop protection, as derivatives of pyridazine have shown efficacy in pest management.

The synthesis of CAS No. 1021075-32-0 involves multi-step organic reactions, often starting from 6-aminopyridazine-3-thiol. The benzamide group is introduced via acylation, followed by esterification to yield the final product. This process highlights the compound's adaptability in structure-activity relationship (SAR) studies, a key focus area in modern drug design.

From an industrial perspective, ethyl 2-[(6-benzamidopyridazin-3-yl)sulfanyl]butanoate is valued for its scalability and purity, which are critical for large-scale applications. Analytical techniques such as HPLC and NMR are routinely employed to ensure quality control, addressing the growing consumer demand for high-purity intermediates.

In conclusion, ethyl 2-[(6-benzamidopyridazin-3-yl)sulfanyl]butanoate (CAS No. 1021075-32-0) represents a fascinating intersection of organic synthesis, pharmaceutical research, and agrochemical innovation. Its unique properties and broad applicability make it a compound of enduring interest in the scientific community.